Diethylenetriaminepentaacetate
Cat. No. B1229326
Key on ui cas rn:
14047-41-7
M. Wt: 388.31 g/mol
InChI Key: QPCDCPDFJACHGM-UHFFFAOYSA-I
Attention: For research use only. Not for human or veterinary use.
Patent
US06165967
Procedure details
diethylenetriaminepentaacetate, sodium salt.
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:12]([CH2:24][C:25]([O-:27])=[O:26])[CH2:13][CH2:14][N:15]([CH2:20][C:21]([O-:23])=[O:22])[CH2:16][C:17]([O-:19])=[O:18])[CH2:2][N:3]([CH2:8][C:9]([O-:11])=[O:10])[CH2:4][C:5]([O-:7])=[O:6].[Na]>>[CH2:13]([N:12]([CH2:24][C:25]([OH:27])=[O:26])[CH2:1][CH2:2][N:3]([CH2:4][C:5]([OH:7])=[O:6])[CH2:8][C:9]([OH:11])=[O:10])[CH2:14][N:15]([CH2:20][C:21]([OH:23])=[O:22])[CH2:16][C:17]([OH:19])=[O:18] |^1:27|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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|
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Smiles
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C(CN(CC(=O)O)CC(=O)O)N(CCN(CC(=O)O)CC(=O)O)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
